Cas no 13599-69-4 (phenyl methyl(phenyl)carbamate)

• Product name: phenyl methyl(phenyl)carbamate
• CAS No: 13599-69-4
• MF: C₁₄H₁₃NO₂
• MW: 227.25852
• CID: 1239726
• PubChem ID: 26128

phenyl methyl(phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl methyl(phenyl)carbamate
• Carbamic acid, methylphenyl-, phenyl ester
• Carbanilic acid, N-methyl-, phenyl ester
• PHENYL METHYLPHENYLCARBAMATE
• N-Methylcarbanilic acid phenyl ester
• phenyl N-methyl-N-phenylcarbamate
• Methylphenylcarbamic acid phenyl ester
• G79182
• XMKAIGDUODXFEL-UHFFFAOYSA-N
• 13599-69-4
• DTXSID90159612
• SCHEMBL3276088
• Phenyl methylphenylcarbamic acid
• AKOS008931079

• Inchi： InChI=1S/C14H13NO2/c1-15(12-8-4-2-5-9-12)14(16)17-13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： XMKAIGDUODXFEL-UHFFFAOYSA-N
• SMILES： CN(C1=CC=CC=C1)C(=O)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54